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Compound of Interest

Compound Name: Refrigerant 500

CAS No.: 56275-41-3

Cat. No.: B1606452

Get Quote

This whitepaper provides a comprehensive technical overview of the spectroscopic methods

employed for the analysis of the components of Refrigerant 500 (R-500). The content is

tailored for researchers, scientists, and professionals in drug development and related fields

who require a detailed understanding of the analytical techniques used to identify and quantify

the constituents of this refrigerant blend.

Refrigerant 500 is an azeotropic blend consisting of two primary components:

Dichlorodifluoromethane (R-12) and 1,1-Difluoroethane (R-152a).[1][2][3][4] The precise

composition of R-500 is 73.8% R-12 and 26.2% R-152a by weight.[1][2][3][4] Due to the

environmental impact of chlorofluorocarbons (CFCs) like R-12, the production of R-500 has

been phased out under the Montreal Protocol. However, its analysis remains crucial for

monitoring existing systems, reclamation processes, and environmental studies.

This guide delves into the principles and methodologies of key spectroscopic techniques,

including infrared (IR) spectroscopy and mass spectrometry (MS), which are instrumental in the

qualitative and quantitative analysis of R-12 and R-152a.
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Components of Refrigerant 500
A summary of the physical and chemical properties of the constituent components of

Refrigerant 500 is presented below.

Property
Dichlorodifluoromethane
(R-12)

1,1-Difluoroethane (R-
152a)

Chemical Formula CCl₂F₂ C₂H₄F₂

Molecular Weight 120.91 g/mol [5][6] 66.05 g/mol [7]

Boiling Point -29.8 °C -24.7 °C[7]

CAS Number 75-71-8[5][6] 75-37-6[7]

Synonyms Freon-12, CFC-12
HFC-152a, Ethylidene

difluoride[7]

Infrared Spectroscopic Analysis
Infrared (IR) spectroscopy is a powerful technique for identifying functional groups and

molecular structures based on their characteristic absorption of infrared radiation. Both

components of R-500 have distinct IR spectral features that allow for their individual

identification and quantification.

The IR spectrum of R-12 is well-characterized and serves as a key identifier. High-resolution

Fourier Transform Infrared (FTIR) spectroscopy has been employed to study its vibrational

bands in detail.[8][9]

Key Vibrational Bands of R-12:

Vibrational Mode Wavenumber (cm⁻¹) Description

ν₂ ~668 b-type band

| ν₈ | 1161 | c-type band |

Data sourced from high-resolution FTIR studies.[8]
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The National Institute of Standards and Technology (NIST) provides reference IR spectra for R-

152a, which can be used for comparative analysis.[10][11][12][13]

Experimental Protocol: Fourier Transform Infrared (FTIR) Spectroscopy

This protocol outlines the general procedure for analyzing a sample of Refrigerant 500 using

FTIR spectroscopy.

Sample Preparation:

A gaseous sample of Refrigerant 500 is introduced into a gas cell with IR-transparent

windows (e.g., KBr or NaCl).

The pressure of the gas in the cell should be optimized to obtain an absorbance within the

linear range of the detector. For high-resolution measurements of R-12, sample pressures

have been reported in the range of 2.0 to 80 Pa.[9]

Instrumentation:

A high-resolution FTIR spectrometer is used. For detailed studies, instruments with a

resolution of at least 0.001 cm⁻¹ are beneficial.[8][9]

The instrument is purged with dry air or nitrogen to minimize interference from

atmospheric water and carbon dioxide.

Data Acquisition:

A background spectrum of the empty gas cell is collected.

The sample spectrum is then recorded.

Multiple scans are co-added to improve the signal-to-noise ratio. For example, in some

studies of R-12, over 100 scans were collected.[9]

Data Analysis:

The sample spectrum is ratioed against the background spectrum to produce the final

absorbance or transmittance spectrum.
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The characteristic absorption bands of R-12 and R-152a are identified and their intensities

are measured for quantitative analysis.

Sample Preparation Data Acquisition Data Analysis
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FTIR Experimental Workflow

Mass Spectrometric Analysis
Mass spectrometry (MS) is a highly sensitive technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It is particularly useful for identifying the components of a mixture

and elucidating their chemical structures. Gas chromatography-mass spectrometry (GC-MS) is

a common method for analyzing refrigerant samples.[5]

The electron ionization (EI) mass spectrum of R-12 exhibits a characteristic fragmentation

pattern. The NIST WebBook is a valuable resource for reference mass spectra of R-12.[6]

Key Mass Spectral Peaks of R-12:

m/z Relative Intensity Ion Fragment

85 100% (Base Peak) [C³⁵Cl₂F]⁺

87 ~65% [C³⁵Cl³⁷ClF]⁺

120 ~5% [C³⁵Cl₂F₂]⁺ (Molecular Ion)

122 ~3% [C³⁵Cl³⁷ClF₂]⁺

| 124 | ~0.5% | [C³⁷Cl₂F₂]⁺ |

Relative intensities are approximate and can vary with instrument conditions.
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R-152a also produces a distinct mass spectrum upon electron ionization. It is noted for its use

in detecting vacuum leaks in GC-MS systems due to its unique fragmentation pattern.[7]

Key Mass Spectral Peaks of R-152a:

m/z Relative Intensity Ion Fragment

51 100% (Base Peak) [C₂H₄F]⁺

65 Major Peak [C₂H₃F₂]⁺

| 66 | ~5% | [C₂H₄F₂]⁺ (Molecular Ion) |

Data sourced from literature and spectral databases.[7][10]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the typical steps for analyzing Refrigerant 500 using GC-MS.

Sample Introduction:

A small volume of the gaseous refrigerant sample is injected into the gas chromatograph

using a gas-tight syringe or a gas sampling valve.

Gas Chromatography:

The sample is carried by an inert carrier gas (e.g., helium or hydrogen) through a heated

capillary column.

The components of the mixture (R-12 and R-152a) are separated based on their different

affinities for the stationary phase of the column and their boiling points.

The column temperature is programmed to increase over time to ensure efficient

separation.

Mass Spectrometry:
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As each component elutes from the GC column, it enters the ion source of the mass

spectrometer.

The molecules are ionized, typically by electron ionization (EI).

The resulting ions are accelerated and separated based on their mass-to-charge ratio by a

mass analyzer (e.g., a quadrupole).

A detector records the abundance of each ion.

Data Analysis:

The retention times of the separated components are used for qualitative identification by

comparison to known standards.

The mass spectrum of each component is compared to library spectra (e.g., NIST library)

for confirmation.

The peak area of each component in the chromatogram is proportional to its

concentration, allowing for quantitative analysis.
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GC-MS Experimental Workflow

Conclusion
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The spectroscopic analysis of Refrigerant 500 components, primarily Dichlorodifluoromethane

(R-12) and 1,1-Difluoroethane (R-152a), relies on well-established techniques such as FTIR

and GC-MS. These methods provide the necessary specificity and sensitivity for both

qualitative identification and quantitative determination of the individual constituents. The

detailed protocols and spectral data presented in this guide serve as a valuable resource for

researchers and scientists involved in the analysis of refrigerants and other volatile organic

compounds. The continued application of these analytical techniques is essential for

environmental monitoring, quality control in refrigerant reclamation, and ensuring compliance

with international regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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